Cas no 1402615-44-4 (4-Nitro-3-trifluoromethylphenylboronic acid, pinacol ester)

• Product Name: 4-Nitro-3-trifluoromethylphenylboronic acid, pinacol ester
• CAS No: 1402615-44-4
• MF: C₁₃H₁₅BF₃NO₄
• MW: 317.068714380264
• CID: 4594428
• Update Time: 2025-06-10

4-Nitro-3-trifluoromethylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-3-trifluoromethylphenylboronic acid, pinacol ester
• 4,4,5,5-tetramethyl-2-[4-nitro-3-(trifluoromethyl)phenyl]-1,3,2-dioxaborolane
• 4,4,5,5-TETRAMETHYL-2-(4-NITRO-3-(TRIFLUOROMETHYL)PHENYL)-1,3,2-DIOXABOROLANE
• CGC61544
• MB20585

• Inchi： 1S/C13H15BF3NO4/c1-11(2)12(3,4)22-14(21-11)8-5-6-10(18(19)20)9(7-8)13(15,16)17/h5-7H,1-4H3
• InChI Key： WVWAKGQBFGQJNS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 434
• Topological Polar Surface Area: 64.3

Additional information on 4-Nitro-3-trifluoromethylphenylboronic acid, pinacol ester

4-Nitro-3-trifluoromethylphenylboronic acid, pinacol ester (CAS No. 1402615-44-4): An Overview

4-Nitro-3-trifluoromethylphenylboronic acid, pinacol ester (CAS No. 1402615-44-4) is a versatile compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound, often referred to as a pinacol ester, is a boronic acid derivative that features a nitro group and a trifluoromethyl group, making it a valuable building block for various chemical transformations.

The chemical structure of 4-Nitro-3-trifluoromethylphenylboronic acid, pinacol ester is characterized by its aromatic ring with substituents that enhance its reactivity and functional versatility. The presence of the nitro group imparts strong electron-withdrawing properties, while the trifluoromethyl group adds fluorine atoms, which are known for their unique electronic and steric effects. The pinacol ester moiety provides stability and solubility, making the compound suitable for a wide range of synthetic applications.

In recent years, the use of boronic acids and their derivatives has become increasingly prevalent in organic synthesis, particularly in the development of new pharmaceuticals and materials. The ability to form carbon-carbon bonds through Suzuki-Miyaura coupling reactions has made boronic acids indispensable in the synthesis of complex organic molecules. 4-Nitro-3-trifluoromethylphenylboronic acid, pinacol ester is no exception, as it can be used as a key intermediate in the synthesis of compounds with diverse biological activities.

The latest research has highlighted the potential of 4-Nitro-3-trifluoromethylphenylboronic acid, pinacol ester in the development of novel drugs. For instance, studies have shown that compounds derived from this boronic acid can exhibit potent anti-cancer properties by targeting specific enzymes involved in cancer cell proliferation. Additionally, the presence of the trifluoromethyl group can enhance the metabolic stability and bioavailability of these compounds, making them attractive candidates for drug discovery.

Beyond its applications in medicinal chemistry, 4-Nitro-3-trifluoromethylphenylboronic acid, pinacol ester has also found use in materials science. The unique electronic properties conferred by the nitro and trifluoromethyl groups make this compound suitable for the synthesis of functional materials with applications in electronics and optoelectronics. Recent studies have explored its use in the fabrication of organic semiconductors and photovoltaic materials.

The synthetic accessibility of 4-Nitro-3-trifluoromethylphenylboronic acid, pinacol ester has been improved through various methods. One common approach involves the reaction of 4-nitro-3-trifluoromethylbenzeneboronic acid with pinacol to form the desired ester. This reaction can be carried out under mild conditions using palladium catalysts, ensuring high yields and purity. The resulting compound can then be further functionalized through a variety of chemical transformations to generate a wide range of derivatives.

In summary, 4-Nitro-3-trifluoromethylphenylboronic acid, pinacol ester (CAS No. 1402615-44-4) is a highly versatile compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups makes it an ideal building block for the synthesis of complex organic molecules with diverse applications. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further solidifying its importance in the chemical sciences.